Cas no 62295-40-3 ( )
structure
Product Name:
CAS No:62295-40-3
MF:C20H22N2O2
MW:322.400885105133
CID:956450
PubChem ID:339187
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-[1-[2-(diethylamino)ethyl]pyridin-4-ylidene]indene-1,3-dione
- 2-[1-(2-diethylamino-ethyl)-1H-pyridin-4-ylidene]-indan-1,3-dione
- 2-[1-(2-diethylaminoethyl)pyridin-4-ylidene]indene-1,3-dione
- AC1L7PES
- NSC364434
- NSC-364434
- 62295-40-3
- DTXSID60320796
- DS-012780
-
-
- Inchi： 1S/C20H22N2O2/c1-3-21(4-2)13-14-22-11-9-15(10-12-22)18-19(23)16-7-5-6-8-17(16)20(18)24/h5-12H,3-4,13-14H2,1-2H3
- InChI Key： BGQIQQGEHUPAGH-UHFFFAOYSA-N
- SMILES： O=C1C2C=CC=CC=2C(/C/1=C1/C=CN(C=C/1)CCN(CC)CC)=O
Computed Properties
- Exact Mass: 322.16826
- Monoisotopic Mass: 322.168127949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 557
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 40.6Ų
Experimental Properties
- PSA: 40.62
- LogP: 2.34090
Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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